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Compound of Interest

Compound Name: Fenthion oxon sulfone

Cat. No.: B133082 Get Quote

For Immediate Implementation: This document provides critical safety and logistical information

for researchers, scientists, and drug development professionals handling Fenthion oxon
sulfone. Adherence to these protocols is essential for ensuring personal safety and

maintaining a secure laboratory environment.

Fenthion oxon sulfone, a metabolite of the organophosphate insecticide fenthion, is a highly

toxic compound requiring stringent handling procedures. This guide outlines the necessary

personal protective equipment (PPE), operational plans for safe handling and emergencies,

and compliant disposal methods.

Chemical and Toxicological Data at a Glance
A clear understanding of the substance's properties is the first step toward safe handling. The

following tables summarize the key chemical, physical, and toxicological data for Fenthion
oxon sulfone.

Table 1: Chemical and Physical Properties of Fenthion Oxon Sulfone
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Property Value

Chemical Name
Dimethyl 3-methyl-4-(methylsulfonyl)phenyl

phosphate

Synonyms Fenoxon sulfone

CAS Number 14086-35-2

Molecular Formula C10H15O6PS

Molecular Weight 294.26 g/mol

Melting Point 40-46 °C

log Pow (Octanol/Water Partition Coefficient) 0.495[1]

Storage Temperature 2-8°C

Table 2: Toxicological Data and Hazard Information for Fenthion Oxon Sulfone

Parameter Value

Acute Oral LD50 (Rat) 30 mg/kg[1], 50 mg/kg[2]

GHS Hazard Classification Acute Toxicity 2, Oral[3][4][5]

Signal Word Danger[3][4][5]

Hazard Pictogram GHS06 (Skull and Crossbones)[3][4][5]

Hazard Statement H300: Fatal if swallowed[3][4][5]

Operational Plan: From Preparation to Disposal
A systematic approach is crucial when working with highly toxic substances. The following step-

by-step protocols provide guidance for the entire workflow, from initial preparation to the final

disposal of waste.

Personal Protective Equipment (PPE)
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The last line of defense against exposure is appropriate PPE. Never handle Fenthion oxon
sulfone without the following equipment:

Gloves: Chemical-resistant gloves are mandatory. Elbow-length PVC or nitrile rubber gloves

are recommended.[6] Always wear sleeves over the gloves unless working overhead.

Body Protection: A chemical-resistant Tyvek suit or equivalent coveralls should be worn over

regular lab clothing. For tasks with a high risk of splashing, such as cleaning up spills, a

waterproof apron should be worn over the coveralls.[6]

Eye and Face Protection: Chemical splash goggles and a face shield are required to protect

against splashes and aerosols.

Respiratory Protection: A NIOSH-approved full-face respirator with organic vapor cartridges

and P100 particulate filters is essential, especially when handling the solid compound or

preparing solutions.[6]

Safe Handling Procedures
Designated Area: All work with Fenthion oxon sulfone must be conducted in a designated

area within a certified chemical fume hood.

Weighing: When weighing the solid compound, use a containment balance or a balance

within the fume hood to prevent the dispersal of dust.

Solution Preparation: Prepare solutions in the fume hood. Add the solid to the solvent slowly

to avoid splashing.

Avoid Ingestion and Inhalation: Do not eat, drink, or smoke in the laboratory. The high acute

oral toxicity of this compound makes any potential for ingestion a critical risk.

Handwashing: Wash hands thoroughly with soap and water after handling the compound,

even if gloves were worn.

Emergency Procedures
a) Spill Cleanup:
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In the event of a spill, remain calm and follow these steps:

Evacuate and Secure: Immediately alert others in the area and evacuate non-essential

personnel. Secure the area to prevent entry.

Don Full PPE: Before attempting to clean the spill, don the full PPE ensemble described

above.

Contain the Spill: For liquid spills, create a dike around the spill using an absorbent material

like sand, cat litter, or a commercial absorbent.[1][2] For solid spills, carefully cover the

material with a plastic sheet to prevent airborne dust.

Absorb and Collect: Absorb liquid spills with an inert material and carefully sweep up the

absorbed material or the solid spill. Place the waste in a clearly labeled, sealed, and

chemical-resistant container.

Decontaminate the Area: Decontaminate the spill area using a 10% bleach solution or a

solution of caustic soda (lye), as organophosphates can be decomposed by these materials.

[3] Allow the decontamination solution to sit for at least one hour.

Absorb Decontaminant: Absorb the decontamination solution with an inert material and place

it in the same hazardous waste container.

Final Cleaning: Clean the area with soap and water. All cleaning materials must be disposed

of as hazardous waste.

b) Personal Exposure:

Skin Contact: Immediately remove all contaminated clothing and wash the affected area with

copious amounts of soap and water for at least 15 minutes.[1] Seek immediate medical

attention.

Eye Contact: Immediately flush the eyes with a gentle stream of water for at least 15

minutes, holding the eyelids open. Seek immediate medical attention.

Inhalation: Move the affected person to fresh air. If they are not breathing, give artificial

respiration. Seek immediate medical attention.
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Ingestion:Do not induce vomiting. Seek immediate medical attention. Provide the Safety

Data Sheet (SDS) to the medical personnel.

Disposal Plan
All waste contaminated with Fenthion oxon sulfone is considered hazardous waste and must

be disposed of accordingly.

Waste Collection: Collect all contaminated materials, including disposable PPE, absorbent

materials from spills, and empty containers, in a designated and clearly labeled hazardous

waste container.

Container Rinsing: Empty containers should be triple-rinsed with a suitable solvent. The

rinsate must be collected and treated as hazardous waste.

Disposal Vendor: Arrange for the disposal of the hazardous waste through a licensed and

certified hazardous waste disposal contractor. Follow all local, state, and federal regulations

for the disposal of highly toxic chemical waste.[1]

Workflow and Emergency Response Diagram
The following diagram illustrates the standard workflow for handling Fenthion oxon sulfone
and the immediate actions to be taken in an emergency.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b133082?utm_src=pdf-body
https://www.hpc-standards.com/shop/ReferenceMaterials/Pesticides/Fenthionoxonsulfone_4.htm
https://www.benchchem.com/product/b133082?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b133082?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safe Handling and Emergency Workflow for Fenthion Oxon Sulfone

Standard Operating Procedure

Emergency Response
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Caption: Workflow for handling Fenthion oxon sulfone and responding to emergencies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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